Bisphenols
Bisphenols, often referred to as bisphenol analogs or BPAs, are a class of organic compounds with two phenolic hydroxyl groups attached to a biphenyl backbone. These compounds have diverse applications due to their structural versatility and chemical stability. One of the most well-known is Bisphenol A (BPA), which has been widely used in the production of polycarbonate plastics and epoxy resins for decades. However, concerns about potential health effects from exposure to BPA have led to the development of alternative bisphenols such as Bisphenol S (BPS) and Bisphenol F (BPF).
Bisphenols are critical components in industries ranging from electronics to construction materials. They serve as monomers in the synthesis of polymers, enhancing properties like thermal stability and impact resistance. Additionally, their use extends into adhesives, coatings, and dental sealants. Despite these benefits, ongoing research continues to assess the environmental and health impacts associated with bisphenols, prompting a shift towards more sustainable alternatives.
In summary, bisphenols are multifunctional chemical intermediates essential in various industrial applications, but they come with ongoing scrutiny regarding their safety profiles.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Phenol,4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)- | 79-96-9 | C23H32O2 |
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Bisphenol A | 80-05-7 | C15H16O2 |
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Bisphenol A-2,2',6,6'-d4 | 102438-62-0 | C15H16O2 |
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Phenol, 4,4'-(1-methylethylidene)bis[2-iodo- | 67185-80-2 | C15H14I2O2 |
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Tetramethyl Bisphenol A | 5613-46-7 | C19H24O2 |
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Phenol,4,4'-(1-methylethylidene)bis[2,3,5,6-tetrachloro- | 16669-42-4 | C15H8Cl8O2 |
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2,2-Bis(4-hydroxyphenyl)propanol | 142648-65-5 | C15H16O3 |
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2,2-Bis(4-hydroxyphenyl)-propanoic Acid | 92549-67-2 | C15H14O4 |
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Bisphenol A-d8 | 92739-58-7 | C15H16O2 |
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1,3-BENZENEDIOL, 4,4'-(1-METHYLETHYLIDENE)BIS- | 6731-28-8 | C15H16O4 |
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